Cas no 1040659-49-1 (2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 1040659-49-1
• MF: C₁₈H₁₈F₂N₂O₃S
• MW: 380.408930301666
• CID: 5508324
• Update Time: 2025-06-13

2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4-difluoro-N-[1,2,3,4-tetrahydro-1-(1-oxopropyl)-6-quinolinyl]-
• 2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

• Inchi： 1S/C18H18F2N2O3S/c1-2-18(23)22-9-3-4-12-10-14(6-7-16(12)22)21-26(24,25)17-8-5-13(19)11-15(17)20/h5-8,10-11,21H,2-4,9H2,1H3
• InChI Key： RLADLWQNNISIGL-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)CC)(=O)=O)=CC=C(F)C=C1F

Additional information on 2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Comprehensive Overview of 2,4-Difluoro-N-(1-Propanoyl-1,2,3,4-Tetrahydroquinolin-6-yl)Benzene-1-Sulfonamide (CAS No. 1040659-49-1)

2,4-Difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydroquinoline core and sulfonamide moiety, make it a subject of interest for drug discovery and material science applications. With the CAS number 1040659-49-1, this compound is cataloged in chemical databases worldwide, facilitating its study and utilization in various scientific fields.

The compound's molecular structure combines a 2,4-difluorobenzene ring linked to a 1-propanoyl-tetrahydroquinoline derivative via a sulfonamide bridge. This arrangement is particularly noteworthy for its potential bioactivity, as fluorinated aromatic compounds and sulfonamides are known for their roles in medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for fluorinated sulfonamide derivatives has grown due to their enhanced metabolic stability and membrane permeability—key attributes in drug development. The presence of two fluorine atoms at the 2- and 4-positions of the benzene ring may contribute to improved binding affinity in biological systems, a feature often sought after in kinase inhibitors and GPCR modulators. These properties position CAS 1040659-49-1 as a candidate for further investigation in oncology and CNS disorders, areas where fluorinated compounds have shown promise.

Synthetic routes to 2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide typically involve multi-step organic transformations, including sulfonylation and amide coupling reactions. The tetrahydroquinoline scaffold is often constructed via cyclization strategies, while the propanoyl group is introduced through acylation. Such methodologies are frequently discussed in green chemistry forums, as researchers seek to optimize yields while minimizing environmental impact—a pressing concern in modern chemical synthesis.

From an analytical perspective, this compound can be characterized using advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. Its physicochemical properties, including solubility profiles and logP values, are critical for formulation scientists working on drug delivery systems. These aspects are particularly relevant given the pharmaceutical industry's focus on oral bioavailability enhancement strategies for challenging molecules.

The agrochemical sector also shows interest in sulfonamide-containing compounds like 1040659-49-1, as they may serve as precursors for novel crop protection agents. With increasing global attention on sustainable agriculture, molecules that combine efficacy with reduced environmental persistence are highly valued. The difluorophenyl component in this structure could contribute to such desirable characteristics, though extensive field studies would be required to confirm potential applications.

In material science, the π-conjugated system of the tetrahydroquinoline moiety suggests possible utility in organic electronic materials. Researchers investigating small-molecule semiconductors or fluorescent probes might explore derivatives of this compound, especially given the electron-withdrawing nature of the sulfonamide group and the potential for fine-tuning electronic properties through fluorine substitution.

Safety assessments of 2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide should follow standard protocols for novel organic compounds. While not classified as hazardous under current regulations, proper laboratory handling procedures must be observed during research activities. The compound's stability under various conditions (pH, temperature, light exposure) would be an important consideration for both storage and potential commercial applications.

Patent landscapes reveal growing intellectual property activity around tetrahydroquinoline sulfonamides, particularly in therapeutic areas like inflammation and metabolic diseases. This suggests that CAS 1040659-49-1 and its structural analogs may represent valuable scaffolds for medicinal chemists. The compound's exact mechanism of action in biological systems remains to be fully elucidated, presenting opportunities for original research contributions.

As the scientific community continues to explore structure-activity relationships in complex organic molecules, compounds like 2,4-difluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide serve as important case studies. Their investigation contributes to our broader understanding of how molecular design influences biological activity and material properties—knowledge that drives innovation across multiple scientific disciplines.